Cas no 219581-06-3 (Pyrimidine,2-chloro-5-nonyl-)

• Product Name: Pyrimidine,2-chloro-5-nonyl-
• CAS No: 219581-06-3
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 243657
• PubChem ID: 15456847
• Update Time: 2025-04-19

Pyrimidine,2-chloro-5-nonyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-chloro-5-nonyl-
• 2-chloro-5-nonylpyrimidine
• 2-chloro-5-n-nonylpyrimidine
• DTXSID90572948
• SCHEMBL4478012
• JAKNRIGJJMHYJN-UHFFFAOYSA-N
• 219581-06-3
• MFCD01321118

• Inchi： 1S/C13H21ClN2/c1-2-3-4-5-6-7-8-9-12-10-15-13(14)16-11-12/h10-11H,2-9H2,1H3
• InChI Key： JAKNRIGJJMHYJN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CCCCCCCCC

Computed Properties

• Exact Mass: 240.13900
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.42310

Pyrimidine,2-chloro-5-nonyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38